Cas no 61169-14-0 (Benzenesulfinothioic acid, 4-fluoro-, S-(4-fluorophenyl) ester)

• Product name: Benzenesulfinothioic acid, 4-fluoro-, S-(4-fluorophenyl) ester
• CAS No: 61169-14-0
• MF: C₁₂H₈F₂OS₂
• MW: 270.318127632141
• CID: 489925
• PubChem ID: 71398716

Benzenesulfinothioic acid, 4-fluoro-, S-(4-fluorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinothioic acid, 4-fluoro-, S-(4-fluorophenyl) ester
• 1-fluoro-4-(4-fluorophenyl)sulfinylsulfanylbenzene
• DTXSID60820125
• 61169-14-0
• S-(4-Fluorophenyl) 4-fluorobenzene-1-sulfinothioate

• Inchi： InChI=1S/C12H8F2OS2/c13-9-1-5-11(6-2-9)16-17(15)12-7-3-10(14)4-8-12/h1-8H
• InChI Key： GIFYQTXUIUTHCQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1F)SS(=O)C2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 269.99854
• Monoisotopic Mass: 269.99846355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes